3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid

• IUPAC Name: 3-[(2,5-dichlorobenzoyl)-ethylamino]propanoic acid
• InChI: InChI=1S/C12H13Cl2NO3/c1-2-15(6-5-11(16)17)12(18)9-7-8(13)3-4-10(9)14/h3-4,7H,2,5-6H2,1H3,(H,16,17)
• InChI Key: JBYYIPFPWOMTFZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCC(=O)O)C(=O)C1=C(C=CC(=C1)Cl)Cl
• Molecular Formula: C12H13Cl2NO3
• Molecular Weight: 290.14 g/mol

Description

3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid, also known as DCEP, is an organic compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). It is a potent inhibitor of cyclooxygenase-2 (COX-2), which is an enzyme responsible for the production of prostaglandins. DCEP has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and pain.

Mechanism of Action

3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid works by inhibiting the activity of COX-2, which is an enzyme responsible for the production of prostaglandins. Prostaglandins are known to play a key role in the development of inflammation and pain. By inhibiting COX-2 activity, 3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid reduces the production of prostaglandins, which leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid has been shown to have anti-inflammatory and analgesic effects by inhibiting COX-2 activity. In addition, 3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid has been shown to have anticancer properties by inducing apoptosis in cancer cells. Studies have also suggested that 3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid may enhance the effectiveness of chemotherapy drugs by sensitizing cancer cells to their effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid in lab experiments is its potent inhibitory effect on COX-2 activity, which makes it a useful tool for studying the role of COX-2 in various diseases. In addition, 3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid has been shown to have anticancer properties, which makes it a potential candidate for the development of new cancer therapies.
One of the limitations of using 3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid in lab experiments is its potential toxicity, which may limit its use in vivo. In addition, 3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid may have off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid. One of the areas of interest is the development of new cancer therapies based on the anticancer properties of 3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid. Another area of interest is the study of the role of COX-2 in various diseases, such as inflammation and pain. In addition, the development of new COX-2 inhibitors with improved potency and selectivity may lead to the discovery of new therapeutic agents for the treatment of various diseases.

Synthesis Methods

The synthesis of 3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid involves the reaction between 2,5-dichlorobenzoyl chloride and ethylamine in the presence of a base, such as triethylamine. The resulting product is then treated with 3-chloro-2-hydroxypropyltrimethylammonium chloride to obtain 3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid. The overall synthesis process is shown below:

Scientific Research Applications

3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and pain. Several studies have shown that 3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid exhibits anti-inflammatory and analgesic effects by inhibiting COX-2 activity, which reduces the production of prostaglandins. Prostaglandins are known to play a key role in the development of inflammation and pain.
In addition, 3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid has been shown to have anticancer properties by inducing apoptosis (programmed cell death) in cancer cells. Studies have also suggested that 3-[(2,5-Dichlorobenzoyl)-ethylamino]propanoic acid may enhance the effectiveness of chemotherapy drugs by sensitizing cancer cells to their effects.